Tert-butyl 4-((4-amino-3-nitrophenoxy)methyl)piperidine-1-carboxylate

• Molecular Formula: C17H25N3O5
• Molecular Weight: 351.4 g/mol
• IUPAC Name: tert-butyl 4-[(4-amino-3-nitrophenoxy)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25N3O5/c1-17(2,3)25-16(21)19-8-6-12(7-9-19)11-24-13-4-5-14(18)15(10-13)20(22)23/h4-5,10,12H,6-9,11,18H2,1-3H3
• InChI Key: MFIZWSVJYSCGCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COC2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

Tert-butyl 4-((4-amino-3-nitrophenoxy)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H25N3O5 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cesium carbonate (16.29 g, 50 mmoles, 2 equivalents) was added to a stirred solution of 4-amino-3-nitrophenol (3.85 g, 25 mmoles, 1 equivalent) and tert-butyl 4-(tosyloxymethyl)piperidine-1-carboxylate (10.16 g, 27.5 mmoles, 1.1 equivalent) in anhydrous DMA (25 mls). The stirred reaction mixture was then heated to 90° C. (thermostatically controlled heating mantle) for 22 hours. The reaction mixture was then allowed to cool to room temperature and was filtered through a plug of Celite. The reaction flask and the Celite were then washed with ethyl acetate (250 ml). The organic solution was then transferred to a separatory funnel and extracted with additional ethyl acetate (3×200 ml). The combined ethyl acetate solution was then washed with water (2×100 ml), saturated sodium chloride (2×100 ml), dried over anhydrous magnesium sulfate, filtered and evaporated under reduced pressure to give a crude product. This material was triturated with diethylether to give a solid which was filtered off and washed with ether to give 4.76 g of tert-butyl 4-((4-amino-3-nitrophenoxy)methyl)piperidine-1-carboxylate as a yellow solid (yield=54%). 1H-NMR (400 MHz, DMSO-d6) δ 8.80 (s, 1H), 7.89 (d, 1H), 7.74 (d, 1H), 3.82 (d, 2H), 3.65 (m, 2H), 2.40 (s, 3H), 1.76 (m, 1H), 1.54 (m, 2H), 1.38 (s, 9H), 0.98 (m, 2H). MS (EI): 352 (MH+).